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Compound of Interest

Compound Name: (2-Iodoethyl)benzene

Cat. No.: B101923 Get Quote

An In-depth Technical Guide to the Physical Properties of (2-Iodoethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of (2-
Iodoethyl)benzene. The information is curated for researchers, scientists, and professionals in

drug development who utilize this compound in their work. This document presents quantitative

data in structured tables, details relevant experimental protocols, and includes visualizations to

illustrate key processes and relationships.

Core Physical and Chemical Properties
(2-Iodoethyl)benzene, also known as phenethyl iodide, is a colorless to red-brown liquid

organic compound.[1][2][3][4] It is a halogenated hydrocarbon that serves as a valuable starting

reagent in various organic syntheses.[2]

Table 1: Chemical Identification of (2-Iodoethyl)benzene
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Identifier Value

CAS Number 17376-04-4[1][2][3][5][6]

Molecular Formula C₈H₉I[1][3][7][8]

Molecular Weight 232.06 g/mol [9][10][11]

Synonyms
Phenethyl iodide, 2-Phenylethyl iodide, (2-

Iodoethyl)benzene[1][3][6][8]

InChI Key
KVTHPKXDLVYNCH-UHFFFAOYSA-N[2][5][8]

[9]

SMILES ICCc1ccccc1[5][9]

Table 2: Key Physical Properties of (2-Iodoethyl)benzene

Property Value Conditions

Appearance
Colorless to red-brown liquid[2]

[3][4]
Ambient

Boiling Point 122-123 °C[1][2][3][5][7] at 13 mmHg

Melting Point -2 °C[3] -

Density 1.603 g/mL[1][3][5][7] at 25 °C

Refractive Index 1.601[1][5][7] at 20 °C

Solubility Insoluble in water[4] -

Flash Point 230 °F (110 °C)[3] -

Experimental Protocols
The determination of the physical properties of organic compounds like (2-Iodoethyl)benzene
follows established laboratory procedures. Below are generalized methodologies for key

experiments.
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Determination of Boiling Point by Simple Distillation
The boiling point of a liquid is a crucial physical constant for its identification and purity

assessment.[12]

Methodology:

Apparatus Setup: A simple distillation apparatus is assembled, typically consisting of a

round-bottom flask, a heating mantle, a distillation head with a thermometer, a condenser,

and a receiving flask.[12]

Sample Preparation: A known volume of (2-Iodoethyl)benzene is placed in the round-

bottom flask along with boiling chips to ensure smooth boiling.

Heating: The flask is gently heated. As the liquid boils, the vapor rises and surrounds the

thermometer bulb.

Temperature Reading: The temperature is recorded when the vapor temperature stabilizes,

indicating the boiling point of the substance.[12] The pressure at which the boiling point is

measured must also be recorded, as boiling point is pressure-dependent.

Determination of Density
Density is a fundamental physical property that relates the mass of a substance to its volume.

Methodology:

Mass Measurement: An empty, clean, and dry pycnometer (specific gravity bottle) is

accurately weighed.

Volume Measurement: The pycnometer is filled with distilled water of a known temperature

and weighed again to determine the mass of the water. The volume of the pycnometer can

be calculated using the known density of water at that temperature.

Sample Measurement: The pycnometer is emptied, dried, and filled with (2-
Iodoethyl)benzene. It is then weighed to determine the mass of the sample.
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Calculation: The density is calculated by dividing the mass of the (2-Iodoethyl)benzene by

the volume of the pycnometer.

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a substance. It is a characteristic property of a substance.

Methodology:

Instrument Calibration: An Abbe refractometer is calibrated using a standard liquid with a

known refractive index.

Sample Application: A few drops of (2-Iodoethyl)benzene are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the controls until the dividing line between the light and dark fields

is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature at

which the measurement is taken is also recorded.

Visualizations
General Workflow for Physical Property Determination
The following diagram illustrates a typical workflow for the determination of the key physical

properties of a liquid organic compound such as (2-Iodoethyl)benzene.
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Caption: Workflow for Determining Physical Properties.

Synthetic Utility of (2-Iodoethyl)benzene
While no specific biological signaling pathways involving (2-Iodoethyl)benzene were identified,

its utility as a synthetic precursor is well-established. For instance, it is used in the preparation

of various organic-inorganic hybrid compounds.[2] The following diagram illustrates a

generalized synthetic pathway where (2-Iodoethyl)benzene is a key reactant.
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Caption: Generalized Synthetic Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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